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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 1,2-Didecanoyl-3-
chloropropanediol-d5, a deuterated ester of 3-chloropropanediol. Due to the limited
availability of a specific Safety Data Sheet (SDS) for this isotopically labeled compound, this
guide synthesizes information from available data sheets for the non-deuterated analog and
related chloropropanediol compounds. It is intended for use in a research and development
context by qualified personnel.

Compound Identification and Properties

1,2-Didecanoyl-3-chloropropanediol-d5 is a deuterium-labeled version of 1,2-Didecanoyl-3-
chloropropanediol, which is an ester product.[1][2] The primary use of such deuterated
compounds is as internal standards for quantitative analysis by methods like NMR, GC-MS, or
LC-MS, or as tracers in metabolic studies.[3]

Table 1: Physical and Chemical Properties
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Property Data Source
3-Chloropropane-1,2-diyl Inferred from related
Synonyms ]
didecanoate-d5 compounds
Appearance Likely a solid [4]

Recommended to be stored at
room temperature in the
continental US, though this
may vary elsewhere. For long-
Storage . . [11[2][3][4]
term stability, storage in a
freezer is advised. Always refer
to the Certificate of Analysis for

specific storage conditions.

For research use only. Not for
Intended Use . [1][5]
human or therapeutic use.

Hazard Identification and Toxicological Summary

Direct toxicological data for 1,2-Didecanoyl-3-chloropropanediol-d5 is not readily available.
The safety profile is therefore inferred from the hazardous properties of the parent compound,
3-chloro-1,2-propanediol (3-MCPD), and its esters. 3-MCPD is a known food contaminant and
has been the subject of extensive toxicological evaluation.

Warning: The non-deuterated parent compound, 3-chloro-1,2-propanediol, is classified as toxic,
a suspected carcinogen, and may damage fertility or the unborn child.[6][7] It is also fatal if
inhaled and causes damage to organs (kidney and testes) through prolonged or repeated
exposure.[6][7]

Table 2: Summary of Potential Hazards (based on 3-Chloro-1,2-propanediol)
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Hazard Category Classification Key Findings Source
Acute Toxicity (Oral) Toxic if swallowed. Category 3 [6]1[8]
Acute Toxicity o

) Fatal if inhaled. Category 2 [6][8]
(Inhalation)
Skin o

) o Causes skin irritation. Category 2 [6][8]
Corrosion/Irritation
Serious Eye Causes serious eye

o Category 1 [6][8]
Damage/Irritation damage.
) o Suspected of causing

Carcinogenicity Category 2 [61[71[8]

cancer.

) o May damage fertility
Reproductive Toxicity ] Category 1B [61[71[8]
or the unborn child.

Specific Target Organ
o ] Causes damage to
Toxicity (Single ] Category 1 [6][8]
organs (Kidney).
Exposure)

N Causes damage to
Specific Target Organ
o organs (Testes)
Toxicity (Repeated Category 1 [6]
through prolonged or
Exposure)
repeated exposure.

Experimental Protocols: Safe Handling and
Emergency Procedures

Given the significant hazards associated with the parent compound, stringent safety protocols
must be followed when handling 1,2-Didecanoyl-3-chloropropanediol-d5.

Personal Protective Equipment (PPE) and Engineering
Controls

A risk assessment should always be conducted before handling this compound. The following
represents a general guideline.
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Engineering Controls

Certified Chemical Fume Hood [Adequate General Ventilation]

Personal Protective Equipment (PPE)

Chemical-Resistant Gloves .
Laboratory Coat [ (e.g., Nitrile) ] [ Safety Goggles or Face Shield )

Click to download full resolution via product page

Caption: Recommended PPE and Engineering Controls.

First Aid Measures

Immediate medical attention is critical in case of exposure.

Table 3: First Aid Procedures
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Exposure Route

Procedure

Source

Inhalation

Move the person to fresh air. If
breathing has stopped, provide
artificial respiration. Seek

immediate medical attention.

[8][9]

Skin Contact

Immediately remove all
contaminated clothing. Rinse
the skin with plenty of water
and soap. Seek medical

attention.

[8][°]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing.
Seek immediate medical
attention from an

ophthalmologist.

[6]i8]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[8]1°]

Spill and Disposal Procedures

A detailed spill response and waste disposal plan should be in place before working with this

compound.
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Evacuate Immediate Area
and Alert Others

:

Don Appropriate PPE

:

Contain Spill with
Inert Absorbent Material

'

Collect and Place in a
Sealed Container for Disposal

( Decontaminate Spill Area)

Dispose of Waste According to
Institutional and Local Regulations

Click to download full resolution via product page

Caption: General Spill Response Workflow.

Fire-Fighting Measures

In the event of a fire, the primary concern is the potential for the generation of hazardous
decomposition products.
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o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[9]

e Hazardous Combustion Products: Thermal decomposition can produce carbon oxides (CO,
C0O2) and hydrogen chloride gas.[8][9]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8][9]

Stability and Reactivity
Understanding the chemical stability and reactivity is crucial for safe storage and handling.

o Chemical Stability: The product is expected to be stable under recommended storage
conditions.[6][9]

e Incompatible Materials: Avoid strong oxidizing agents, acids, and bases.[8][9]

o Conditions to Avoid: Exposure to moisture should be avoided as the parent compound is
hygroscopic.[6][10]

Logical Relationship for Safe Handling

The following diagram illustrates the logical flow for ensuring safety when working with 1,2-
Didecanoyl-3-chloropropanediol-d5.
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Handling 1,2-Didecanoyl-3-chloropropanediol-d5

Conduct Comprehensive
Risk Assessment
Review SDS of Analogues
(e.g., 3-MCPD)
Implement Engineering Controls
and Select Appropriate PPE

l

Follow Strict Handling Protocols
in a Controlled Environment

Ensure Emergency Procedures
(Spill, First Aid) are in Place

Click to download full resolution via product page
Caption: Logical workflow for safe chemical handling.

This guide is intended to supplement, not replace, a formal risk assessment and the user's own
institutional safety protocols. Always consult the most up-to-date safety information and
exercise caution when handling this and any related chemical compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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didecanoyl-3-chloropropanediol-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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